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Compound of Interest

Compound Name: 2-Chlorophenoxyacetic acid
CAS No.: 27193-83-5
Cat. No.: B7761901
Get Quote
. J

An In-depth Technical Guide to 2-
Chlorophenoxyacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenoxyacetic acid, a
synthetic auxin widely utilized in research and agriculture. This document details its chemical
identity, physicochemical properties, synthesis, mechanism of action, and analytical methods,
presented in a format tailored for scientific and research applications.

Chemical Identity and Properties

2-Chlorophenoxyacetic acid is a chlorinated derivative of phenoxyacetic acid. It is recognized
for its biological activity as a plant growth regulator, mimicking the effects of the natural plant
hormone auxin.

CAS Number: 614-61-9[1]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7761901#bc-rfq
https://www.benchchem.com/product/b7761901/docs?utm_src=pdf-body#2-chlorophenoxyacetic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b7761901/docs?utm_src=pdf-body#2-chlorophenoxyacetic-acid-cas-number-and-molecular-formula
https://www.researchgate.net/publication/367092649_DETERMINATION_OF_24-DICHLOROPHENOXYACETIC_ACID_24-D_FROM_TOMATOES_BY_LC-MSMS_ANALYSIS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: CsH7CIO3[1]
Structure:

Caption: Chemical structure of 2-Chlorophenoxyacetic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chlorophenoxyacetic acid is
presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Weight 186.59 g/mol [1]
Appearance White to off-white crystalline
solid
Melting Point 149-151 °C
Boiling Point Decomposes before boiling
Solubility in Water 1.2 g/Lat20 °C
pKa 2.86

Synthesis of 2-Chlorophenoxyacetic Acid

The synthesis of 2-Chlorophenoxyacetic acid can be achieved through the Williamson ether
synthesis, a common method for preparing ethers. This process involves the reaction of a
phenoxide with an organohalide.

Example Synthetic Protocol

This protocol is a representative example for the synthesis of 2-Chlorophenoxyacetic acid.
Researchers should adapt and optimize the conditions based on their specific laboratory
settings and available reagents.

Reaction Scheme:
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Caption: Synthesis of 2-Chlorophenoxyacetic acid via Williamson ether synthesis.
Materials:
e 2-Chlorophenol
e Chloroacetic acid
e Sodium hydroxide (NaOH)
o Hydrochloric acid (HCI)
» Dichloromethane
e Anhydrous magnesium sulfate
o Standard laboratory glassware and reflux apparatus
Procedure:

e Phenoxide Formation: In a round-bottom flask equipped with a reflux condenser and
magnetic stirrer, dissolve 2-chlorophenol in an aqueous solution of sodium hydroxide. Stir
the mixture at room temperature for 30 minutes to ensure complete formation of the sodium
2-chlorophenoxide.

o Williamson Ether Synthesis: To the phenoxide solution, add a solution of chloroacetic acid,
also neutralized with sodium hydroxide. Heat the reaction mixture to reflux and maintain for
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4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and acidify
with hydrochloric acid to a pH of approximately 2. This will precipitate the crude 2-
Chlorophenoxyacetic acid.

o Extraction and Purification: Extract the product into an organic solvent such as
dichloromethane. Wash the organic layer with brine, dry over anhydrous magnesium sulfate,
and filter.

 Isolation: Remove the solvent under reduced pressure to yield the crude product.
Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-
Chlorophenoxyacetic acid.

» Characterization: Confirm the identity and purity of the final product using techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and
melting point analysis.

Mechanism of Action: A Synthetic Auxin

2-Chlorophenoxyacetic acid functions as a synthetic auxin, mimicking the action of the
natural plant hormone indole-3-acetic acid (IAA). At herbicidal concentrations, it disrupts normal
plant growth processes, leading to uncontrolled cell division and elongation, and ultimately,
plant death.

Auxin Signaling Pathway

The canonical auxin signaling pathway involves the perception of auxin by TIR1/AFB F-box
proteins, which are part of the SCF (Skp1-Cullin-F-box) ubiquitin ligase complex. The binding of
auxin promotes the interaction between TIR1/AFB and Aux/IAA transcriptional repressors,
leading to their ubiquitination and subsequent degradation by the 26S proteasome. The
degradation of Aux/IAA proteins releases Auxin Response Factors (ARFs), which can then
activate the transcription of auxin-responsive genes.
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Caption: Simplified diagram of the auxin signaling pathway disrupted by 2-
Chlorophenoxyacetic acid.

Synthetic auxins like 2-Chlorophenoxyacetic acid are generally more resistant to degradation
by the plant's metabolic machinery compared to IAA. This persistence leads to a continuous
stimulation of the auxin signaling pathway, resulting in the phytotoxic effects observed at
herbicidal concentrations.

Analytical Methods

The quantification of 2-Chlorophenoxyacetic acid in various matrices is crucial for research in
plant science, environmental science, and toxicology. High-performance liquid chromatography
(HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed for this
purpose.

Example Analytical Protocol: Quantification by HPLC

This protocol provides a general framework for the analysis of 2-Chlorophenoxyacetic acid in

plant tissue.
Workflow:
Sample Preparation Solid Phase Extraction HPLC Analysis Data Analysis
(Homogenization, Extraction) (Cleanup) (Separation, Detection) (Quantification)

Click to download full resolution via product page
Caption: General workflow for the quantification of 2-Chlorophenoxyacetic acid by HPLC.

Materials:

Plant tissue sample

Acetonitrile (ACN)

Methanol (MeOH)

Formic acid
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o Water (HPLC grade)

e Solid Phase Extraction (SPE) cartridges (e.g., C18)

e HPLC system with a C18 column and UV or MS detector
Procedure:

Sample Extraction: Homogenize a known weight of plant tissue in an appropriate solvent,
such as acidified acetonitrile or methanol, to extract the analyte. Centrifuge the mixture to
pellet the solid debris.

Sample Cleanup: Pass the supernatant through a pre-conditioned C18 SPE cartridge to
remove interfering compounds. Wash the cartridge with a low-organic-content solvent and
then elute the 2-Chlorophenoxyacetic acid with a high-organic-content solvent (e.qg.,
methanol).

HPLC Analysis: Evaporate the eluate to dryness and reconstitute in the mobile phase. Inject
a known volume of the sample into the HPLC system.

o

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

[¢]

Mobile Phase: An isocratic or gradient mixture of acidified water and acetonitrile/methanol.

[¢]

Flow Rate: Typically 1.0 mL/min.

[e]

Detection: UV detection at a wavelength of approximately 230 nm or by mass
spectrometry for higher sensitivity and selectivity.

Quantification: Prepare a calibration curve using standards of known concentrations of 2-
Chlorophenoxyacetic acid. Quantify the amount of the analyte in the sample by comparing
its peak area to the calibration curve.

Safety and Handling

2-Chlorophenoxyacetic acid should be handled with care in a laboratory setting. It is
important to consult the Safety Data Sheet (SDS) before use.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using
H315: Causes skin irritation. )
this product.

) o P280: Wear protective gloves/ eye protection/
H319: Causes serious eye irritation. ]
face protection.

P301+P312: IF SWALLOWED: Call a POISON

H335: May cause respiratory irritation. _
CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance or a comprehensive safety data
sheet. All laboratory work should be conducted in accordance with established safety protocols
and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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